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Compound of Interest

Compound Name: Neodecanoic acid, zinc salt, basic

Cat. No.: B7824447

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic zinc neodecanoate (CAS No. 27253-29-8) is a zinc salt of neodecanoic acid, a complex
mixture of branched-chain carboxylic acids. It finds application in various industrial processes,
including as a catalyst, stabilizer, and adhesion promoter in polymers and coatings. In the
context of research and development, particularly within the pharmaceutical and cosmetic
sectors, a thorough understanding of its health and safety profile is paramount. This guide
provides a comprehensive overview of the available toxicological and ecotoxicological data,
handling procedures, and experimental protocols relevant to the safe use of basic zinc
neodecanoate.

Chemical and Physical Properties

A summary of the key physical and chemical properties of basic zinc neodecanoate is
presented in Table 1. These properties are essential for assessing its potential for exposure
and its environmental fate.
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Property Value Reference(s)
CAS Number 27253-29-8 [11[2]

EC Number 248-370-4 [1][2]
Molecular Formula C20H38042n (representative) [2]

Molecular Weight Approximately 407.9 g/mol [2]

Physical State Viscous liquid or solid [31[4]
Appearance White to pale yellow or brown [3114]

N Insoluble in water; soluble in
Solubility ] [1][5]
organic solvents

Flash Point 114.1°C [2]

Boiling Point 256.2 °C at 760 mmHg [2]

Toxicological Profile

The toxicological profile of basic zinc neodecanoate is characterized by low acute toxicity.
However, as with any chemical substance, appropriate handling and safety precautions are
necessary to minimize potential risks.

Acute Toxicity

Studies on a substance identified as "zinc, neodecanoate alkanoate complexes" indicate a low
order of acute oral toxicity.[1]
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Classificati Reference(s

Endpoint Species Route Value
on )
> 2000 mg/kg -~
LD50 Rat Oral Not Classified  [1]
bw
No data
LD50 - Dermal )
available
No data
LC50 - Inhalation )
available

Skin and Eye Irritation

While specific quantitative data for basic zinc neodecanoate is limited in the public domain, it is
generally considered to be a mild skin and eye irritant.[6][7] A study on a similar substance
resulted in very slight erythema that was reversible.

Endpoint Species Results Classification Reference(s)
) o ) May cause Irritant (Category
Skin Irritation Rabbit T [6][7]
irritation 2)
May cause ]
o ) i Irritant (Category
Eye Irritation Rabbit serious eye 2n) [6][7]
irritation

Skin Sensitization

Information from the European Chemicals Agency (ECHA) registration dossier suggests a
potential for skin sensitization, though detailed study results such as an EC3 value from a Local
Lymph Node Assay (LLNA) are not publicly available.[8] Therefore, it is prudent to handle basic
zinc neodecanoate as a potential skin sensitizer.

Genotoxicity

In vitro studies on "zinc, neodecanoate alkanoate complexes" have shown no evidence of
mutagenicity.[1]
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Metabolic

Assay System L. Result Reference(s)
Activation

Ames Test In vitro With and without ~ Non-mutagenic [1]

Repeated Dose Toxicity

Data on the specific target organ toxicity following repeated exposure (STOT-RE) to basic zinc
neodecanoate is currently lacking, as indicated in the ECHA registration dossier.[8] Long-term
safety assessments on zinc neodecanoate for use in consumer goods suggest it is well-
tolerated in animal studies, with no significant adverse effects on organ function, reproductive
health, or developmental outcomes at high doses.[9]

Toxicokinetics

Basic zinc neodecanoate is poorly absorbed through intact skin, which limits its potential for
systemic toxicity.[10] One study on human skin explants showed that less than 1% of the
applied dose was absorbed into the systemic circulation after 24 hours of exposure.[10]
However, absorption may be increased through damaged skin.[10]

Mechanisms of Toxicity and Signhaling Pathways

The toxicity of zinc compounds, including basic zinc neodecanoate, is primarily attributed to the
zinc ion (Zn2+). At excessive intracellular concentrations, zinc can disrupt various cellular
processes.

Cellular Zinc Homeostasis Disruption
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Figure 1: Simplified Overview of Zinc-Induced Cellular Toxicity Pathways

Click to download full resolution via product page
Caption: Zinc-induced cellular toxicity pathways.

Excess intracellular zinc can lead to mitochondrial dysfunction and endoplasmic reticulum (ER)
stress, both of which contribute to the generation of reactive oxygen species (ROS). The
resulting oxidative stress can cause damage to cellular components, including DNA, ultimately
leading to programmed cell death (apoptosis) or necrosis.
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Experimental Protocols

The following sections outline the general principles of standard toxicological assays relevant
to the health and safety assessment of basic zinc neodecanoate, based on OECD guidelines.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

e Principle: A stepwise procedure with the use of a small number of animals per step. The
outcome of each step determines the next step, allowing for classification of the substance's
toxicity.

o Test Animals: Typically rats, one sex (usually females) is used.

e Procedure: A starting dose is administered to a group of animals. Depending on the outcome
(mortality or survival), the dose is increased or decreased for the next group.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days. A full necropsy is performed on all animals at the end of the study.

Skin Irritation - OECD 404

e Principle: The substance is applied to the shaved skin of a single animal. The degree of skin
reaction (erythema and edema) is assessed at specific intervals.

o Test Animals: Albino rabbits are typically used.

e Procedure: A 0.5 g or 0.5 mL sample of the test substance is applied to a small area of skin
under a semi-occlusive patch for 4 hours.

o Observations: Skin reactions are scored for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.

Eye Irritation - OECD 405

e Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an
animal. The other eye serves as a control.
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o Test Animals: Albino rabbits are typically used.
e Procedure: 0.1 mL or 0.1 g of the test substance is instilled into the eye.

o Observations: Ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis)
are scored at 1, 24, 48, and 72 hours after application.

Skin Sensitization - OECD 429 (Local Lymph Node Assay
- LLNA)

Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes

draining the site of application of the test substance.
o Test Animals: Mice are used.

e Procedure: The test substance is applied to the dorsum of the ears for three consecutive
days. On day 5, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected, and the
proliferation of lymph node cells is measured.

e Endpoint: A Stimulation Index (SI) is calculated. An Sl of = 3 is considered a positive result,
indicating sensitization potential.
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Figure 2: General Workflow for Toxicity Testing
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Caption: A generalized workflow for toxicity assessment.
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Ecotoxicological Profile

Basic zinc neodecanoate is classified as harmful to aquatic life with long-lasting effects.[2] Its
environmental fate is influenced by its low water solubility and biodegradability. The zinc ion
released upon degradation is persistent in the environment.[1]

. . . Classificati Reference(s
Endpoint Species Duration Value |
on

Low toxicity
Acute Toxicity  Fish - (EL50 > 100 - [1]
mg/L)

) Low toxicity
o Aquatic
cute Toxicity - > -
Acute Tt t (EL50 > 100 [1]
Invertebrates
mg/L)

Moderate
Toxicity Algae - toxicity (EL50 - [1]
1-100 mg/L)

Handling and Safety Precautions
Exposure Controls and Personal Protection

e Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation if there is
a potential for aerosol or dust generation.[3]

o Eye/Face Protection: Wear tightly fitting safety goggles.[2]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective clothing.

[6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[2]

Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid breathing vapors or mists.[3]
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o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

First Aid Measures

« Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[2]
» Skin Contact: Wash off immediately with soap and plenty of water.[2]
o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]

« Ingestion: Rinse mouth with water. Do not induce vomiting.[2]

Conclusion

Basic zinc neodecanoate exhibits a low acute toxicity profile. However, it is considered a skin
and eye irritant and a potential skin sensitizer. Its primary hazard to the environment is its
toxicity to aquatic life with long-lasting effects. Adherence to proper handling procedures and
the use of appropriate personal protective equipment are essential to ensure a safe working
environment. Further research to fill existing data gaps, particularly regarding repeated dose
toxicity, would contribute to a more complete understanding of its long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety
Considerations for Basic Zinc Neodecanoate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7824447#health-and-safety-considerations-for-
basic-zinc-neodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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